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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pigment Orange 16 with other commercially
significant diarylide pigments. The information presented is intended to assist researchers and
professionals in material science, formulation chemistry, and related fields in selecting
appropriate pigments based on their performance characteristics. All quantitative data is
summarized for ease of comparison, and detailed experimental protocols for key performance
indicators are provided.

Introduction to Diarylide Pigments

Diarylide pigments are a class of organic compounds characterized by a poly-azo
chromophore, specifically containing two azo groups. These pigments are synthesized from
3,3'-disubstituted benzidines and are known for their bright yellow, orange, and red shades.
They offer good color strength and, in many cases, better resistance properties compared to
monoazo pigments, making them suitable for a wide range of applications including inks,
plastics, and coatings. The general structure of diarylide pigments allows for a variety of
shades and properties to be achieved by modifying the substituents on the benzidine and
coupling components.

Chemical Structures of Selected Diarylide Pigments

The performance of diarylide pigments is intrinsically linked to their molecular structure.
Substituents on the aromatic rings can influence properties such as lightfastness, heat stability,
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and solvent resistance. Below are the chemical structures of Pigment Orange 16 and other
key diarylide pigments discussed in this guide.

Pigment Orange 16 (PO 16)

e C.I. Name: Pigment Orange 16

e C.I. Number: 21160

e Chemical Formula: C3aH32NeOse
Pigment Yellow 12 (PY 12)

e C.l. Name: Pigment Yellow 12

e C.I. Number: 21090

e Chemical Formula: C32H26Cl2NeOa4
Pigment Yellow 13 (PY 13)

e C.l. Name: Pigment Yellow 13

e C.I. Number: 21100

e Chemical Formula: C3eH34Cl2NeOa4
Pigment Yellow 17 (PY 17)

e C.l. Name: Pigment Yellow 17

e C.I. Number: 21105

e Chemical Formula: C34H30Cl2NeOs
Pigment Orange 13 (PO 13)

e C.I. Name: Pigment Orange 13
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e C.I. Number: 21110

e Chemical Formula: C32H24Cl2NsO:2
Pigment Orange 34 (PO 34)

e C.I. Name: Pigment Orange 34

e C.I. Number: 21115

e Chemical Formula: C3aH28Cl2NsO2

Performance Data Comparison

The following table summarizes the key performance characteristics of Pigment Orange 16
and other selected diarylide pigments. The data has been compiled from various technical data
sheets and scientific publications. It is important to note that values may vary slightly between
manufacturers and under different testing conditions.
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Pigment . . . Pigment Pigment
Pigment Pigment Pigment
Property Orange Orange Orange
Yellow 12 Yellow 13 Yellow 17
16 13 34
CLN Pigment Pigment Pigment Pigment Pigment Pigment
.I. Name
Orange 16 Yellow 12 Yellow 13 Yellow 17 Orange 13 Orange 34
C.lL
21160 21090 21100 21105 21110 21115
Number
H Reddish Greenish Reddish Greenish Yellowish Yellowish
ue
Orange Yellow Yellow Yellow Orange Orange
Lightfastne
ss (BWS)
- Full
5 5-6 6-7 5-6 6
Shade
- Tint 4 4 5 5-6 4 5-6
Heat
Stability 180-200 160 180 160-220 150-180 180
4
Solvent
Resistance
(1-5)
- Water 5 5 5 5 5 4
- Ethanol 3 5 5 4 4 4
- Xylene 4 4 4-5 4 4 4
- MEK 4 4 4-5 4 4 4
- Ethyl
4 4-5 3 4 4
Acetate
Acid
Resistance 4 5 5 4 34 4
(1-5)
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Alkali
Resistance 4 5 5 5 4 4
(1-5)

Oil
Absorption ~40 40-50 40-65 35-45 30-60 40-50
(g/100g)

Acute Oral
LD50 (rat, ~ >2000[1] >5000 >5000 >15000[2]  >2100[3][4] >10000[5]
mg/kg)

Note: Lightfastness is rated on the Blue Wool Scale (BWS), where 1 is very poor and 8 is
excellent. Resistance to solvents, acids, and alkalis is rated on a scale of 1 to 5, where 1 is
poor and 5 is excellent.

Experimental Protocols

Detailed methodologies for the key experiments cited in the performance data table are
outlined below. These protocols are based on internationally recognized standards to ensure
reproducibility.

General Synthesis of Diarylide Pigments

The synthesis of diarylide pigments follows a general two-step process involving diazotization
and azo coupling.
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General Synthesis of Diarylide Pigments

Step 1: Diazotization

Aromatic Diamine
(e.g., 3,3"-Dichlorobenzidine)

\‘\‘ Step 2: Azo Coupling

Tetrazonium Salt Formation Coupling Agent (2 eq.)
(0-5°C) (e.g., Acetoacetanilide derivative)

wcﬂ on /
A4

Diarylide Pigment Precipitation

Sodium Nitrite (NaNO2) Hydrochloric Acid (HCI)

Alkaline Solution

Click to download full resolution via product page

General synthesis pathway for diarylide pigments.

Methodology:

o Diazotization: An aromatic diamine (e.g., 3,3'-dichlorobenzidine) is suspended in an aqueous
solution of hydrochloric acid and cooled to 0-5 °C. An aqueous solution of sodium nitrite is
then added dropwise while maintaining the low temperature to form the corresponding
tetrazonium salt.

e Azo Coupling: The coupling agent (e.g., an acetoacetanilide derivative) is dissolved in an
alkaline solution. The cold tetrazonium salt solution is then slowly added to the coupling
agent solution with vigorous stirring. The pH is maintained in the appropriate range to
facilitate the coupling reaction.
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» Precipitation and Isolation: The diarylide pigment precipitates out of the solution. The solid
pigment is then filtered, washed with water to remove any unreacted starting materials and
salts, and dried.

Lightfastness Testing (Based on ISO 105-B02)

Lightfastness is a measure of a pigment's resistance to fading upon exposure to light.
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Lightfastness Testing Workflow (ISO 105-B02)

Prepare Pigment Dispersion in a
Standard Binder (e.g., alkyd resin)

:

Apply a Uniform Film to a
Standard Substrate

l

Dry/Cure the Film

l

Mount Specimen in a Sample Holder

:

Partially Mask the Specimen

l

Place in Xenon Arc Weathering Chamber

l

Expose to Simulated Sunlight under
Controlled Conditions (Irradiance, Temperature, Humidity)

:

Periodically Assess Color Change of
Specimen against the Unexposed Area

~,

Compare Fading of Specimen to the
Fading of the Blue Wool Standards

l

Assign Lightfastness Rating (1-8)

Simultaneously Expose Blue Wool Standards (BWS 1-8)

Click to download full resolution via product page

Workflow for lightfastness testing of pigments.
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Methodology:

o Sample Preparation: The pigment is dispersed in a standard binder system (e.g., an alkyd
resin for coatings). A uniform film of the pigmented binder is then applied to a standard
substrate (e.g., a drawdown card).

o Exposure: The prepared sample is partially masked to create an unexposed reference area.
The sample is then placed in a xenon arc weathering chamber, which simulates the full
spectrum of sunlight. A set of Blue Wool Standards (BWS 1-8) are exposed simultaneously
under the same conditions.

» Evaluation: The color change of the exposed portion of the sample is periodically compared
to the unexposed portion using a grayscale for assessing change in color. The lightfastness
rating is determined by identifying which Blue Wool Standard shows a similar degree of
fading as the test sample.

Heat Stability Testing (Based on ISO 105-B06)

Heat stability determines the temperature at which a pigment begins to degrade or change
color.
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Heat Stability Testing Workflow

Prepare Pigment-Polymer Compound
(e.g., 1% pigment in HDPE)

;

Divide Compound into Aliquots

~

Increase Temperature in Increments
(e.g., 20 °C)

\

Mold a New Plaque at Each Temperature Increment

Injection Mold or Press a Plaque at a
Starting Temperature (e.g., 180 °C)

~

Visually Compare the Color of the Plagues

l

Measure Color Difference (AE*)
Spectrophotometrically

l

Determine the Temperature at which a
Significant Color Change Occurs

Click to download full resolution via product page

Workflow for heat stability testing of pigments.

Methodology:
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o Sample Preparation: The pigment is compounded with a specific polymer (e.g., High-Density
Polyethylene - HDPE) at a defined concentration.

e Processing: The pigmented polymer is processed through an injection molding machine or a
press at a series of increasing temperatures. A control sample is processed at a temperature
where the pigment is known to be stable.

o Evaluation: The color of the samples processed at higher temperatures is compared to the
control sample. The heat stability is reported as the highest temperature at which no
significant color change is observed.

Solvent Resistance Testing (Based on ASTM D5402)

This test assesses the ability of a pigmented coating to resist degradation by a solvent.
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Solvent Resistance Testing Workflow (ASTM D5402)

Prepare a Cured Film of the
Pigmented System on a Substrate

l

Saturate a Cotton Swab or Cloth
with the Test Solvent

'

Rub the Film with the Saturated Swab
using a Consistent Pressure and Motion

/

Perform a Specified Number of
'Double Rubs'

Y/

Visually Inspect the Film for any
Signs of Degradation (e.g., softening, color transfer)

~,

Rate the Resistance on a Scale of 1-5

Examine the Swab for Color Transfer

Click to download full resolution via product page

Workflow for solvent resistance testing.

Methodology:

o Sample Preparation: A fully cured film of the pigmented system is prepared on a suitable
substrate.
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» Testing: A cloth or cotton swab is saturated with the test solvent (e.g., methyl ethyl ketone,
xylene). The surface of the film is then rubbed a specified number of times with a consistent
pressure.

o Evaluation: The film is examined for any signs of degradation, such as softening, blistering,
or dissolution. The cloth is also inspected for any color transfer from the film. The resistance
is then rated based on the extent of the effect.

Structure-Property Relationships

The performance of diarylide pigments is a direct consequence of their molecular structure. For
instance, the presence of electron-withdrawing groups, such as chlorine atoms, can often
improve lightfastness and solvent resistance. The specific stereochemistry of the molecule,
including the planarity of the biphenyl group, can also influence the crystal packing and,
consequently, the pigment's properties. Generally, higher molecular weight diarylide pigments
exhibit better bleed resistance and thermal stability compared to their monoazo counterparts.

Toxicological Profile

Diarylide pigments are generally considered to have low acute toxicity.[6] The available data for
the pigments listed in this guide show high LD50 values, indicating low acute oral toxicity.[1][2]
[3][4][5][7] However, a key consideration for diarylide pigments derived from 3,3'-
dichlorobenzidine is the potential for thermal degradation at temperatures above 200°C, which
can lead to the release of the parent amine, a known carcinogen.[6] Therefore, caution should
be exercised when processing these pigments at elevated temperatures. Long-term studies on
Pigment Yellow 12 have not shown carcinogenic effects in rats and mice.[6][8]

Conclusion

Pigment Orange 16 is a reddish-orange diarylide pigment with moderate lightfastness and
heat stability. When compared to other diarylide pigments, it offers a distinct shade but may not
be suitable for applications requiring high lightfastness or heat resistance. For applications
demanding higher performance, particularly in terms of lightfastness, diarylide yellows such as
Pigment Yellow 13 and Pigment Yellow 17 may be more suitable alternatives. The choice of
pigment will ultimately depend on the specific requirements of the application, including the
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desired shade, required durability, processing conditions, and cost considerations. This guide
provides the foundational data and methodologies to aid in this selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comparative Guide to Diarylide Pigments: Cross-
referencing Pigment Orange 16]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b021492#cross-referencing-pigment-orange-16-with-
other-diarylide-pigments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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